Cas no 55564-26-6 (Carbamic acid, [5-(4-pyridinylthio)-1H-benzimidazol-2-yl]-, methyl ester)

Carbamic acid, [5-(4-pyridinylthio)-1H-benzimidazol-2-yl]-, methyl ester structure
55564-26-6 structure
Product Name:Carbamic acid, [5-(4-pyridinylthio)-1H-benzimidazol-2-yl]-, methyl ester
CAS No:55564-26-6
MF:C14H12N4O2S
MW:300.335680961609
CID:351511
PubChem ID:21523487
Update Time:2025-04-19

Carbamic acid, [5-(4-pyridinylthio)-1H-benzimidazol-2-yl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, [5-(4-pyridinylthio)-1H-benzimidazol-2-yl]-, methyl ester
    • methyl N-(6-pyridin-4-ylsulfanyl-1H-benzimidazol-2-yl)carbamate
    • 55564-26-6
    • SCHEMBL11866569
    • DTXSID80615555
    • Methyl {6-[(pyridin-4-yl)sulfanyl]-1H-benzimidazol-2-yl}carbamate
    • Methyl (5-(pyridin-4-ylthio)-1H-benzo[d]imidazol-2-yl)carbamate
    • Inchi: 1S/C14H12N4O2S/c1-20-14(19)18-13-16-11-3-2-10(8-12(11)17-13)21-9-4-6-15-7-5-9/h2-8H,1H3,(H2,16,17,18,19)
    • InChI Key: ZFPAWTYLNZPUCH-UHFFFAOYSA-N
    • SMILES: S(C1C=CN=CC=1)C1C=CC2=C(C=1)NC(NC(=O)OC)=N2

Computed Properties

  • Exact Mass: 300.06826
  • Monoisotopic Mass: 300.06809681g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 365
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 105Ų

Experimental Properties

  • PSA: 79.9
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